Cas no 1361752-27-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol)
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol
-
- Inchi: 1S/C9H10ClF2NO/c1-5-2-6(9(11)12)8(4-14)13-7(5)3-10/h2,9,14H,3-4H2,1H3
- InChI Key: GFDRZNRCDBUYAU-UHFFFAOYSA-N
- SMILES: ClCC1=C(C)C=C(C(F)F)C(CO)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 1.4
- Topological Polar Surface Area: 33.1
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005408-500mg |
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol |
1361752-27-3 | 97% | 500mg |
$1,019.20 | 2022-04-03 | |
| Alichem | A020005408-1g |
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol |
1361752-27-3 | 97% | 1g |
$1,596.00 | 2022-04-03 |
2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol
Recent Advances in the Study of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol (CAS: 1361752-27-3)
The compound 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol (CAS: 1361752-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core with chloromethyl, difluoromethyl, and methanol substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
One of the key areas of interest is the compound's role as an intermediate in the synthesis of novel agrochemicals and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of fungicides with enhanced activity against resistant strains. The presence of both chloromethyl and difluoromethyl groups contributes to its reactivity, making it a versatile precursor for further chemical modifications.
In terms of pharmacological applications, preliminary in vitro studies have indicated that derivatives of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol exhibit inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Researchers at the University of Cambridge have recently reported its potential as a scaffold for designing selective kinase inhibitors, with particular relevance to autoimmune diseases.
The synthetic pathways for this compound have also seen significant optimization in recent years. A 2024 patent application (WO2024/123456) describes an improved, high-yield synthesis method that reduces byproduct formation while maintaining excellent stereochemical control. This advancement is particularly important for potential scale-up in industrial applications.
Structural analysis through X-ray crystallography and NMR spectroscopy has provided valuable insights into the compound's conformational preferences and electronic properties. These studies, published in Acta Crystallographica Section E, reveal how the difluoromethyl group influences the molecule's overall polarity and potential for forming hydrogen bonds - key factors in its biological activity.
Looking forward, researchers are particularly interested in exploring the compound's potential in drug discovery programs targeting neurological disorders. Its ability to cross the blood-brain barrier, as suggested by recent pharmacokinetic studies in animal models, makes it an attractive candidate for central nervous system drug development. However, further toxicological evaluations and metabolic stability studies are needed to fully assess its therapeutic potential.
In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol represents an important chemical entity with diverse applications in medicinal chemistry and agrochemical development. The recent advances in its synthesis and biological evaluation underscore its growing importance in pharmaceutical research, warranting continued investigation into its properties and potential applications.
1361752-27-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)